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Compound of Interest

Ethyl 1-methylpyrrolidine-3-
Compound Name:
carboxylate

Cat. No.: B180873

An In-depth Technical Guide to Ethyl 1-methylpyrrolidine-3-carboxylate

This technical guide provides a comprehensive overview of Ethyl 1-methylpyrrolidine-3-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals
in drug development. This document details its chemical identifiers, physicochemical
properties, and its role as a building block in synthetic chemistry.

Core Identifiers and Chemical Properties

Ethyl 1-methylpyrrolidine-3-carboxylate is a substituted pyrrolidine derivative. The
pyrrolidine ring is a crucial scaffold in medicinal chemistry, offering a three-dimensional
structure that can effectively explore pharmacophore space.

Table 1: Chemical Identifiers for Ethyl 1-methylpyrrolidine-3-carboxylate

Identifier Value

CAS Number 14398-95-9

Molecular Formula CsHi1sNO:2

Molecular Weight 157.2 g/mol

IUPAC Name ethyl 1-methylpyrrolidine-3-carboxylate
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Table 2: Physicochemical Properties of Related Pyrrolidine Compounds

Note: Experimental data for Ethyl 1-methylpyrrolidine-3-carboxylate is not readily available.
The following table presents computed data for structurally similar compounds to provide an
estimation of its properties.

1-Methylpyrrolidine-3- Ethyl pyrrolidine-1-
Property . .

carboxylic acid carboxylate
Molecular Weight 129.16 g/mol [1] 143.18 g/mol [2]
XLogP3 -2.4[1] Not Available
Hydrogen Bond Donor Count 1 0
Hydrogen Bond Acceptor 5 5
Count
Rotatable Bond Count 1 2
Exact Mass 129.078978594 Da[1] 143.094628657 Da[2]
Topological Polar Surface Area  40.5 AZ[1] 29.5 A?[2]

Synthesis and Experimental Protocols

The synthesis of pyrrolidine-3-carboxylic acid derivatives often involves methods such as
asymmetric Michael addition reactions.[3][4] These reactions are valuable for creating
enantiomerically enriched pyrrolidine structures, which are crucial for developing stereospecific
pharmaceuticals.

A general approach to synthesizing 5-alkyl-substituted pyrrolidine-3-carboxylic acids involves
the organocatalytic enantioselective Michael addition of nitroalkanes to 4-alkyl-substituted 4-
0x0-2-enoates.[3][4] This method can yield highly enantiomerically enriched products in a two-
step process.[3][4]

While a specific protocol for Ethyl 1-methylpyrrolidine-3-carboxylate is not detailed in the
available literature, a plausible synthetic route can be inferred from the synthesis of related
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compounds. The following is a generalized experimental protocol for the synthesis of a
substituted pyrrolidine, which can be adapted.

Generalized Experimental Protocol: Michael Addition for Pyrrolidine Ring Formation

e Reaction Setup: To a solution of an appropriate enoate (1.0 mmol) in a suitable solvent (e.g.,
chloroform, 5 mL) at room temperature, add the Michael donor (e.g., an amine, 1.2 mmol)
and a catalyst (e.g., an organocatalyst like a chiral amine or a base, 0.1 mmol).

o Reaction Monitoring: Stir the reaction mixture at the specified temperature and monitor the
progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry
(LC-MS).

o Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., saturated
ammonium chloride solution). Extract the aqueous layer with an organic solvent (e.g., ethyl
acetate).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel to obtain the desired substituted pyrrolidine.

Applications in Drug Discovery

The pyrrolidine scaffold is a key component in many biologically active compounds. Its
derivatives are utilized as intermediates in the synthesis of a wide range of pharmaceuticals,
including antibacterial and anti-inflammatory agents.[5][6] The stereochemistry of the
pyrrolidine ring and its substituents is often critical for biological activity.

The logical workflow for utilizing a building block like Ethyl 1-methylpyrrolidine-3-carboxylate
in a drug discovery program is depicted in the following diagram.
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General Workflow for Pyrrolidine Building Block in Drug Discovery
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Caption: General Workflow for Pyrrolidine Building Block in Drug Discovery
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Signaling Pathways

As a chemical building block, Ethyl 1-methylpyrrolidine-3-carboxylate is not directly involved
in biological signaling pathways. Instead, it serves as a precursor for the synthesis of more
complex molecules that may be designed to interact with specific biological targets, such as
enzymes or receptors, within a signaling cascade. For example, pyrrolidine derivatives have
been investigated as components of molecules targeting enzymes involved in inflammation or
bacterial replication.[5][6]

The logical relationship for the role of this compound in the context of therapeutic development
Is illustrated below.
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Role of Building Block in Therapeutic Development
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Caption: Role of Building Block in Therapeutic Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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